Cas no 19676-10-9 (2-Butanone, 1-(4-cinnolinyl)-)

2-Butanone, 1-(4-cinnolinyl)- structure
2-Butanone, 1-(4-cinnolinyl)- structure
Product Name:2-Butanone, 1-(4-cinnolinyl)-
CAS No:19676-10-9
MF:C12H12N2O
MW:200.236482620239
CID:1388324
Update Time:2024-08-14

2-Butanone, 1-(4-cinnolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 1-(4-cinnolinyl)-
    • Inchi: 1S/C12H12N2O/c1-2-10(15)7-9-8-13-14-12-6-4-3-5-11(9)12/h3-6,8H,2,7H2,1H3
    • InChI Key: YTKUCFPSTLWFDV-UHFFFAOYSA-N
    • SMILES: C(C1=C2C(=NN=C1)C=CC=C2)C(=O)CC

Computed Properties

  • Exact Mass: 200.09506

Experimental Properties

  • Density: 1.157±0.06 g/cm3(Predicted)
  • Melting Point: 112-112.5 °C
  • Boiling Point: 360.9±34.0 °C(Predicted)
  • PSA: 42.85
  • pka: 2.25±0.10(Predicted)
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